Cas no 894029-60-8 (3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea)

3-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea is a synthetic urea derivative featuring a pyrrolidinone core substituted with chlorophenyl and difluorophenyl groups. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its structural complexity, combining aromatic and heterocyclic motifs, allows for versatile reactivity in medicinal chemistry applications. The presence of electron-withdrawing substituents (chloro and fluoro) may enhance binding affinity and metabolic stability, making it a candidate for further optimization in drug discovery. The compound's purity and well-defined synthesis route ensure reproducibility for rigorous experimental studies.
3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea structure
894029-60-8 structure
Product Name:3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea
CAS No:894029-60-8
MF:C17H14ClF2N3O2
MW:365.761769771576
CID:5515204
Update Time:2025-05-21

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-3-(2,4-difluorophenyl)urea
    • 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea
    • Inchi: 1S/C17H14ClF2N3O2/c18-10-1-4-13(5-2-10)23-9-12(8-16(23)24)21-17(25)22-15-6-3-11(19)7-14(15)20/h1-7,12H,8-9H2,(H2,21,22,25)
    • InChI Key: IMXVQWNJWDWLCE-UHFFFAOYSA-N
    • SMILES: N(C1CC(=O)N(C2=CC=C(Cl)C=C2)C1)C(NC1=CC=C(F)C=C1F)=O

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea Pricemore >>

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Additional information on 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea

Comprehensive Overview of 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea (CAS No. 894029-60-8)

In the realm of organic chemistry and pharmaceutical research, 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea (CAS No. 894029-60-8) stands out as a compound of significant interest. This urea derivative is characterized by its unique molecular structure, which incorporates both chlorophenyl and difluorophenyl moieties. Such structural features make it a valuable subject for studies in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and metabolic disorders.

The compound's pyrrolidinone core, combined with its urea linkage, has drawn attention due to its potential bioactivity. Researchers have explored its interactions with various biological targets, including enzymes and receptors, which could pave the way for innovative treatments. The presence of halogen atoms (chlorine and fluorine) in its structure enhances its binding affinity and metabolic stability, making it a promising candidate for further investigation.

Recent trends in pharmaceutical research highlight a growing interest in small-molecule inhibitors and modulators, with compounds like 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea gaining traction. Searches for "urea-based therapeutics" and "pyrrolidinone derivatives" have surged, reflecting the scientific community's focus on these chemical classes. This compound's potential applications align with current research priorities, such as addressing unmet medical needs in chronic diseases.

From a synthetic chemistry perspective, the preparation of 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea involves multi-step organic reactions, including amide coupling and cyclization processes. Its synthesis has been optimized to achieve high yields and purity, ensuring its suitability for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, underscoring its importance in modern chemical research.

The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are critical to its development as a therapeutic agent. Preliminary studies suggest that its lipophilicity and molecular weight fall within desirable ranges for drug-like molecules, further bolstering its potential. Researchers are also investigating its toxicity profile and selectivity to ensure safety and efficacy in potential clinical applications.

In the context of drug repurposing, 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea has been evaluated for its activity against alternative targets. This approach aligns with the growing demand for cost-effective and time-efficient drug development strategies. The compound's versatility makes it a candidate for exploring new therapeutic indications beyond its initial scope.

Environmental and regulatory considerations also play a role in the study of this compound. Its biodegradability and ecotoxicity are assessed to ensure compliance with global standards. As sustainability becomes a key focus in chemical research, the development of green chemistry protocols for synthesizing such compounds is gaining momentum.

In summary, 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,4-difluorophenyl)urea (CAS No. 894029-60-8) represents a fascinating intersection of chemistry and pharmacology. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may emerge as a cornerstone in the development of next-generation pharmaceuticals.

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